Cas no 222716-09-8 (3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate)

3-(1,3-Benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate is a fluorophore derivative with a benzothiazole-chromene hybrid structure, exhibiting strong fluorescence properties suitable for optical applications. Its extended conjugated system enhances photostability and quantum yield, making it valuable in fluorescence labeling and sensor development. The ethyl and methyl substituents improve solubility in organic solvents, while the acetate group allows for further functionalization. This compound is particularly useful in materials science and bioimaging due to its tunable emission characteristics and resistance to photobleaching. Its well-defined structure ensures reproducibility in synthetic and analytical applications.

3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate structure

222716-09-8 structure

Product Name:3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate

CAS No:222716-09-8

MF:C₂₁H₁₇NO₄S

MW:379.42898440361

CID:5985586

PubChem ID:1113694

Update Time:2025-11-05

3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

- 3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate
- 3-(benzo[d]thiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate
- 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2-benzothiazolyl)-6-ethyl-2-methyl-
- 222716-09-8
- AKOS000526081
- DTXSID30360447
- SR-01000456757-1
- 3-(1,3-Benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-1-benzopyran-7-yl acetate
- EU-0007476
- [3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxochromen-7-yl] acetate
- CCG-108473
- Oprea1_354442
- F0308-0796
- UNM000003536801
- SR-01000456757
- 5279-87-8
- Inchi： 1S/C21H17NO4S/c1-4-13-9-14-17(10-16(13)26-12(3)23)25-11(2)19(20(14)24)21-22-15-7-5-6-8-18(15)27-21/h5-10H,4H2,1-3H3
- InChI Key： KCJBKWXVLKKRMG-UHFFFAOYSA-N
- SMILES： C1(C)OC2=CC(OC(C)=O)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Computed Properties

Exact Mass: 379.08782920g/mol
Monoisotopic Mass: 379.08782920g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 648
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 93.7Å²

3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0308-0796-2μmol	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0308-0796-5μmol	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0308-0796-10μmol	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0308-0796-20μmol	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0308-0796-1mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0308-0796-2mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0308-0796-3mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0308-0796-4mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0308-0796-5mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0308-0796-10mg	3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate	222716-09-8	90%+	10mg	$79.0	2023-05-17

3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Related Categories

Additional information on 3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate

Market Research and Analysis Report on 3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl acetate in the Chemical-Biomedical Field

The compound 3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4 oxo 4H chromen 7 yl acetate, identified by the CAS number 222716 09 8, has garnered significant attention in the chemical biomedical field due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the compound's role as a promising candidate in the development of novel therapeutic agents. Its structure, characterized by a benzothiazole moiety and a chromene derivative, suggests potential antioxidant and anti-inflammatory activities, making it a valuable asset in the pharmaceutical industry.

Market demand for this compound is driven by its versatility across multiple applications. It is widely used in academic research for exploring its pharmacokinetic properties and bioavailability. Additionally, its incorporation into advanced materials for biomedical devices has opened new avenues for its commercialization.

The global supply chain for this compound is concentrated among key manufacturers specializing in fine chemicals and intermediates. These suppliers cater to both research institutions and pharmaceutical companies, ensuring a steady flow of high quality products to meet growing demand.

Preliminary analysis indicates that the compound exhibits favorable solubility profiles and stability under physiological conditions, enhancing its suitability for drug delivery systems. Furthermore, ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases, which could significantly impact its market trajectory.

In conclusion, the compound's unique chemical properties and diverse applications position it as a critical component in the chemical biomedical sector. Continued investment in research and development will be essential to unlocking its full potential and addressing emerging market needs.